Cas no 2227916-70-1 (tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate
• CAS No: 2227916-70-1
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 5834763
• PubChem ID: 165756774
• Update Time: 2025-06-09

tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate
• EN300-1876555
• 2227916-70-1
• tert-butyl N-{2-chloro-5-[(1S)-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C13H18ClNO3/c1-8(16)9-5-6-10(14)11(7-9)15-12(17)18-13(2,3)4/h5-8,16H,1-4H3,(H,15,17)/t8-/m0/s1
• InChI Key： XJANPVMNDHSKII-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)[C@H](C)O

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate

Introduction to tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate (CAS No. 2227916-70-1)

tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate (CAS No. 2227916-70-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a chiral 1-hydroxyethyl substituent on a chlorinated phenyl ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate, while the phenyl ring bears a 2-chloro substitution and a (1S)-1-hydroxyethyl group at the 5-position. The presence of the chiral center at the hydroxyethyl group imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. The compound's ability to modulate specific receptors and enzymes in the central nervous system (CNS) has been extensively investigated. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain G protein-coupled receptors (GPCRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurological disorders, tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate has shown promise in cancer research. Studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. A study published in Cancer Research reported that derivatives of this compound effectively suppressed tumor growth in xenograft models, suggesting its potential as a lead compound for anticancer drug development.

The synthesis of tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate involves several well-defined steps, including the preparation of the chiral 1-hydroxyethylphenyl intermediate and subsequent coupling with tert-butyl isocyanate. The chiral center is typically introduced through asymmetric synthesis methods, such as enzymatic resolution or catalytic asymmetric hydrogenation, ensuring high enantiomeric purity. The final product is obtained through purification techniques such as column chromatography or recrystallization.

The physicochemical properties of tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate, including its solubility, stability, and melting point, have been thoroughly characterized. These properties are essential for optimizing its use in various applications, from laboratory-scale synthesis to preclinical and clinical studies. For example, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays, while its stability under physiological conditions ensures reliable performance in biological systems.

In conclusion, tert-butyl N-{2-chloro-5-(1S)-1-hydroxyethylphenyl}carbamate (CAS No. 2227916-70-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to explore its applications in various disease areas, contributing to advancements in drug discovery and healthcare.